![molecular formula C37H37N3O7S B1433372 N1-(Dimethoxytrityl)-D-(+)biotin 2-nitrophenyl ester CAS No. 869354-63-2](/img/structure/B1433372.png)
N1-(Dimethoxytrityl)-D-(+)biotin 2-nitrophenyl ester
Overview
Description
N1-(Dimethoxytrityl)-D-(+)biotin 2-nitrophenyl ester, also known as DMT-biotin, is a biotinylation reagent commonly used in biological research. It is a derivative of biotin, a water-soluble vitamin that plays a vital role in various biochemical processes in the body. DMT-biotin is widely used to label proteins, nucleic acids, and other biomolecules for detection, purification, and analysis.
Scientific Research Applications
Irreversible Inhibition of Biotin Transport
N1-(Dimethoxytrityl)-D-(+)biotin 2-nitrophenyl ester (BNP) has been shown to irreversibly inactivate biotin transport in yeast, Saccharomyces cerevisiae. The inactivation is progressive and occurs even at low concentrations of the ester. It specifically inactivates biotin transport without affecting the transport of other substances like lysine and aspartic acid (Becker, Wilchek, & Katchalski, 1971).
Automated Synthesis of Biotinylated Oligonucleotides
This compound is used in the automated solid-phase synthesis of 5′-biotinylated oligonucleotides. The N-dimethoxytritylated biotin group coupled to a linker is converted into a phosphoramidite, yielding a reagent for high-yield production of biotinylated oligonucleotides (Pon, 1991).
Reactivity with Peptides and Proteins
This compound demonstrates differential side chain reactivity in peptide biotinylation. It reacts specifically with amino groups of peptides and proteins under mild conditions, showing sequence-dependent acylation (Miller, Collins, Rogers, & Kurosky, 1997).
Enhancement of Guanylate Cyclase Activity
Research has shown that both biotin and its analog, this compound, can enhance guanylate cyclase activity in various rat tissues. This suggests a potential role in the action of this vitamin (Vesely, 1982).
Preparation of Non-Radioactive Hybridization Probes
This compound has been used for the preparation of stable, non-radioactive, biotin-labelled DNA and RNA hybridization probes. These probes are resistant to degradation by RNA or DNA specific nucleases, making them valuable in molecular biology research (Forster, McInnes, Skingle, & Symons, 1985).
Properties
IUPAC Name |
(2-nitrophenyl) 5-[(3aR,6S,6aS)-3-[bis(4-methoxyphenyl)-phenylmethyl]-2-oxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl]pentanoate | |
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InChI |
InChI=1S/C37H37N3O7S/c1-45-28-20-16-26(17-21-28)37(25-10-4-3-5-11-25,27-18-22-29(46-2)23-19-27)39-31-24-48-33(35(31)38-36(39)42)14-8-9-15-34(41)47-32-13-7-6-12-30(32)40(43)44/h3-7,10-13,16-23,31,33,35H,8-9,14-15,24H2,1-2H3,(H,38,42)/t31-,33-,35-/m0/s1 | |
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InChI Key |
HWHJXCMCVVLDTI-YXSDWHQUSA-N | |
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Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)N4C5CSC(C5NC4=O)CCCCC(=O)OC6=CC=CC=C6[N+](=O)[O-] | |
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Isomeric SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)N4[C@H]5CS[C@H]([C@H]5NC4=O)CCCCC(=O)OC6=CC=CC=C6[N+](=O)[O-] | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C37H37N3O7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
667.8 g/mol | |
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Description | Data deposited in or computed by PubChem | |
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